Cas no 2097868-02-3 (1-[(Naphthalen-1-yl)methyl]-3-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}urea)

• Product Name: 1-[(Naphthalen-1-yl)methyl]-3-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}urea
• CAS No: 2097868-02-3
• MF: C₂₂H₂₂N₄O₂
• MW: 374.435684680939
• CID: 5467704
• Update Time: 2025-06-09

1-[(Naphthalen-1-yl)methyl]-3-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-[(naphthalen-1-yl)methyl]-3-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}urea
• 1-(naphthalen-1-ylmethyl)-3-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]urea
• 1-[(Naphthalen-1-yl)methyl]-3-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}urea

• Inchi： 1S/C22H22N4O2/c27-21-9-4-12-26(21)20-13-16(10-11-23-20)14-24-22(28)25-15-18-7-3-6-17-5-1-2-8-19(17)18/h1-3,5-8,10-11,13H,4,9,12,14-15H2,(H2,24,25,28)
• InChI Key： IJBPXZFCVMINCI-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=C(C=CN=1)CNC(NCC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 374.17427596 g/mol
• Monoisotopic Mass: 374.17427596 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 374.4
• XLogP3: 2.3
• Topological Polar Surface Area: 74.3

Additional information on 1-[(Naphthalen-1-yl)methyl]-3-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}urea

Introduction to 1-[(Naphthalen-1-yl)methyl]-3-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}urea (CAS No. 2097868-02-3)

1-[(Naphthalen-1-yl)methyl]-3-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, identified by its CAS number 2097868-02-3, represents a fusion of aromatic and heterocyclic structures, making it a promising candidate for further exploration in medicinal chemistry. The compound's unique structural features, including a naphthalene core and multiple functional groups, contribute to its potential biological activity and make it an intriguing subject for research.

The structural framework of 1-[(Naphthalen-1-yl)methyl]-3-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}urea is characterized by its intricate connectivity between the naphthalene ring and the pyridine-pyrrolidone moiety. This arrangement creates a multi-targeting scaffold that could interact with various biological receptors or enzymes. The presence of a urea functional group further enhances its potential as a pharmacophore, enabling hydrogen bonding interactions that are crucial for drug-receptor binding affinity.

In recent years, there has been a growing interest in the development of small molecules that can modulate multiple biological pathways simultaneously. The compound's dual functionality, combining a naphthalene group with a pyridine-pyrrolidinone system, positions it as a candidate for such multitargeted approaches. This concept is particularly relevant in the context of complex diseases that involve multiple dysregulated pathways, such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies using 1-[(Naphthalen-1-yl)methyl]-3-{[2-(2-oxopyrrolidin-1-y)pyridin]methyl}urea have suggested that its structural features could allow it to interact with targets involved in cell signaling and metabolic pathways. These interactions may lead to therapeutic effects by modulating key cellular processes.

The compound's potential applications extend to the field of oncology, where multitargeted inhibitors are sought after for their ability to disrupt cancer cell survival mechanisms. Preliminary in vitro studies have indicated that derivatives of this molecule may exhibit inhibitory activity against certain kinases and other enzymes overexpressed in tumor cells. While these findings are promising, further research is needed to validate these effects in vivo and to assess their safety and efficacy profile.

Another area of interest is the use of 1-[Naphthalen-1-ylmethyl]-3-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}urea in the development of novel antimicrobial agents. The structural complexity of this compound suggests that it may possess properties capable of interfering with bacterial cell wall synthesis or other essential bacterial processes. Such activities are particularly valuable in the face of rising antibiotic resistance, where new therapeutic strategies are urgently needed.

The synthesis of CAS No. 2097868-02-3 presents both challenges and opportunities for synthetic chemists. The need to construct multiple bonds and functional groups while maintaining high selectivity requires careful planning and execution. However, recent innovations in synthetic methodologies have made it possible to access complex molecules like this one more efficiently than ever before. These advancements are likely to accelerate the discovery process for new drug candidates derived from similar scaffolds.

The pharmacokinetic properties of [Naphthalen-1-yl)methyl]-3-{[2-(2oxopyrrolidin-1-yl)pyridin-4-yl]methyl}urea are also an important consideration in its development as a potential therapeutic agent. Factors such as solubility, bioavailability, and metabolic stability must be evaluated to determine whether this compound can progress into clinical trials. Preliminary data suggest that modifications to its structure could improve these properties significantly.

In conclusion, 1-[Naphthalen)-methyl2oxopyrrolid)pyridnd4yl]methyl}urea (CAS No. 2097868.02.3) holds considerable promise as a lead compound for further medicinal chemistry exploration. Its unique structural features and potential biological activities make it an attractive candidate for treating various diseases, particularly those involving multiple dysregulated pathways. As research continues, it is likely that new insights into its pharmacological properties will emerge, paving the way for novel therapeutic interventions.